1-[(3-chloro-6-fluoro-1-benzothien-2-yl)carbonyl]-4-phenylpiperazine

• IUPAC Name: (3-chloro-6-fluoro-1-benzothiophen-2-yl)-(4-phenylpiperazin-1-yl)methanone
• InChI: InChI=1S/C19H16ClFN2OS/c20-17-15-7-6-13(21)12-16(15)25-18(17)19(24)23-10-8-22(9-11-23)14-4-2-1-3-5-14/h1-7,12H,8-11H2
• InChI Key: QUHAGFXUEAOZFL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)C3=C(C4=C(S3)C=C(C=C4)F)Cl
• Molecular Formula: C19H16ClFN2OS
• Molecular Weight: 374.9 g/mol

Description

1-[(3-chloro-6-fluoro-1-benzothien-2-yl)carbonyl]-4-phenylpiperazine, also known as CFM-2, is a synthetic compound that has been extensively studied for its potential use in scientific research. CFM-2 belongs to the class of piperazine derivatives and has been shown to have various biochemical and physiological effects.

Mechanism of Action

1-[(3-chloro-6-fluoro-1-benzothien-2-yl)carbonyl]-4-phenylpiperazine acts as a sigma-2 receptor antagonist, which means that it binds to the receptor and prevents it from carrying out its normal functions. The exact mechanism of action of 1-[(3-chloro-6-fluoro-1-benzothien-2-yl)carbonyl]-4-phenylpiperazine is not fully understood, but it is believed to involve the modulation of intracellular calcium levels and the activation of certain signaling pathways.
Biochemical and Physiological Effects:
1-[(3-chloro-6-fluoro-1-benzothien-2-yl)carbonyl]-4-phenylpiperazine has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation and the induction of apoptosis. 1-[(3-chloro-6-fluoro-1-benzothien-2-yl)carbonyl]-4-phenylpiperazine has also been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury. Additionally, 1-[(3-chloro-6-fluoro-1-benzothien-2-yl)carbonyl]-4-phenylpiperazine has been shown to have potential anti-cancer activity, although more research is needed to fully understand this effect.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[(3-chloro-6-fluoro-1-benzothien-2-yl)carbonyl]-4-phenylpiperazine is its high potency and selectivity for the sigma-2 receptor. This makes it a useful tool for studying the function of this receptor in different biological systems. However, one limitation of 1-[(3-chloro-6-fluoro-1-benzothien-2-yl)carbonyl]-4-phenylpiperazine is that it can be difficult to work with due to its low solubility in water. This can make it challenging to administer 1-[(3-chloro-6-fluoro-1-benzothien-2-yl)carbonyl]-4-phenylpiperazine to cells or animals in a controlled manner.

Future Directions

There are several potential future directions for research on 1-[(3-chloro-6-fluoro-1-benzothien-2-yl)carbonyl]-4-phenylpiperazine. One area of interest is the development of more potent and selective sigma-2 receptor antagonists. These compounds could be used to further elucidate the function of the sigma-2 receptor and its potential as a therapeutic target. Additionally, research on the potential anti-cancer activity of 1-[(3-chloro-6-fluoro-1-benzothien-2-yl)carbonyl]-4-phenylpiperazine could lead to the development of new cancer therapies. Finally, further research is needed to fully understand the mechanism of action of 1-[(3-chloro-6-fluoro-1-benzothien-2-yl)carbonyl]-4-phenylpiperazine and its effects on different biological systems.

Scientific Research Applications

1-[(3-chloro-6-fluoro-1-benzothien-2-yl)carbonyl]-4-phenylpiperazine has been used extensively in scientific research as a tool to study the function of certain receptors in the brain. Specifically, 1-[(3-chloro-6-fluoro-1-benzothien-2-yl)carbonyl]-4-phenylpiperazine has been shown to act as a potent and selective antagonist of the sigma-2 receptor. The sigma-2 receptor is a protein that is involved in various physiological processes, including cell proliferation, apoptosis, and stress response. By blocking the sigma-2 receptor, 1-[(3-chloro-6-fluoro-1-benzothien-2-yl)carbonyl]-4-phenylpiperazine can help researchers better understand the role of this receptor in different biological systems.